Cas no 72251-76-4 (2,7-Naphthalenedisulfonic acid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt)

• Product Name: 2,7-Naphthalenedisulfonic acid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt
• CAS No: 72251-76-4
• MF: C₁₇H₁₄N₂O₁₀S₂
• MW: 470.430462360382
• CID: 581768
• Update Time: 2023-03-29

2,7-Naphthalenedisulfonic acid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt
• 2,7-Naphthalenedisulfonic acid, 4-((2,4-dihydroxy(hydroxymethyl)phenyl)azo)-5-hydroxy-, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenzenesulfonic acid monosodium salt
• 2,7-Naphthalenedisulfonicacid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized2-[(4-aminophen
• 2,7-Naphthalenedisulfonic acid, 4-[[2,4-dihydroxy(hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt
• 2,7-Naphthalenedisulfonic acid, 4-[[2,4-dihydroxy (hydroxymethyl)phenyl]azo]-5-hydroxy-, coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid monosodium salt

• Inchi： 1S/C17H14N2O10S2/c20-7-11-14(21)2-1-12(17(11)23)18-19-13-5-9(30(24,25)26)3-8-4-10(31(27,28)29)6-15(22)16(8)13/h1-6,20-23H,7H2,(H,24,25,26)(H,27,28,29)/b19-18+
• InChI Key： AWFMIWSIMGPGAC-VHEBQXMUSA-N
• SMILES： C1=C2C(C(O)=CC(S(O)(=O)=O)=C2)=C(/N=N/C2=CC=C(O)C(CO)=C2O)C=C1S(O)(=O)=O